4-Benzyl-2-bromo-6-methylphenol

• CAS No.: 85341-61-3
• Molecular Formula: C14H13BrO
• Molecular Weight: 277.16 g/mol
• IUPAC Name: 4-benzyl-2-bromo-6-methylphenol
• InChI: InChI=1S/C14H13BrO/c1-10-7-12(9-13(15)14(10)16)8-11-5-3-2-4-6-11/h2-7,9,16H,8H2,1H3
• InChI Key: WUXQWIPGTRQTSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)Br)CC2=CC=CC=C2

Description

4-Benzyl-2-bromo-6-methylphenol (CAS: 85341-61-3) is a halogenated phenolic compound characterized by a phenol backbone substituted with bromine (Br) at the 2-position, a benzyl group (C₆H₅CH₂) at the 4-position, and a methyl group (CH₃) at the 6-position . Its IUPAC name, 5-bromo-6-hydroxy-1-methyl-3-benzylbenzene, reflects the arrangement of substituents on the aromatic ring.

Structurally, the benzyl and methyl groups introduce steric bulk, while the bromine atom and hydroxyl group contribute to electronic effects, influencing reactivity and intermolecular interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to a class of multi-substituted phenolic derivatives. Key structural analogues include:

2-Bromo-4-methylphenol: Lacks the benzyl group, reducing steric hindrance and lipophilicity.

2-Bromo-6-methylphenol: Missing the benzyl group, which may lower its stability in hydrophobic matrices.

Property Comparison

While direct experimental data for 4-benzyl-2-bromo-6-methylphenol are scarce, comparisons can be inferred from substituent effects:

Property	4-Benzyl-2-bromo-6-methylphenol	2-Bromo-4-methylphenol	4-Benzylphenol
Steric Bulk	High (benzyl + methyl)	Moderate (methyl)	Moderate (benzyl)
Electron Withdrawing	Strong (Br, -OH)	Moderate (Br, -OH)	Weak (-OH)
Lipophilicity	High (benzyl group)	Low	Moderate (benzyl)

Structural Analysis Tools

Crystallographic studies of such compounds typically employ programs like SHELXL for refinement and ORTEP-3 for visualization . For instance, SHELXL’s robust handling of heavy atoms (e.g., bromine) ensures accurate displacement parameter modeling , while ORTEP-3’s graphical interface aids in interpreting steric interactions .

Data Tables

Substituent Effects on Properties

Substituent	Position	Electronic Effect	Steric Effect
Bromine (Br)	2	Strong -I effect	Moderate
Benzyl (C₆H₅CH₂)	4	Mild +M effect	High
Methyl (CH₃)	6	Mild +I effect	Moderate

Hypothetical Physicochemical Properties

Property	4-Benzyl-2-bromo-6-methylphenol	2-Bromo-4-methylphenol
Melting Point	120–140°C (estimated)	80–90°C (literature)
Water Solubility	Low (<0.1 g/L)	Moderate (~1 g/L)
LogP	~3.5	~2.8

Research Findings and Limitations

• Structural Insights : The compound’s crystallography would require SHELXT for space-group determination due to its complex substitution pattern .
• Data Gaps: No experimental data on melting point, solubility, or bioactivity are available in the provided sources . Comparative studies with analogues are absent, necessitating reliance on substituent trend extrapolations.

Notes

• Methodological References : SHELX programs are industry standards for small-molecule crystallography , while ORTEP-3 facilitates molecular graphics .
• Safety: Industrial use mandates adherence to general phenolic compound safety protocols (e.g., PPE, ventilation) .